Cas no 923716-62-5 (3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride)

• Product Name: 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride
• CAS No: 923716-62-5
• MF: C₁₂H₁₆ClNO₄S₂
• MW: 337.842740058899
• MDL: MFCD08444778
• CID: 4665198
• Update Time: 2025-07-18

3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-

• MDL： MFCD08444778
• Inchi： 1S/C12H16ClNO4S2/c13-19(15,16)11-6-5-7-12(10-11)20(17,18)14-8-3-1-2-4-9-14/h5-7,10H,1-4,8-9H2
• InChI Key： HNDYNMXDKGPIJL-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(S(N2CCCCCC2)(=O)=O)=C1

Additional information on 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride

3-(azepane-1-sulfonyl)benzene-1-sulfonyl Chloride: A Versatile Scaffold for Targeted Therapeutics in Modern Biomedical Research

CAS No. 923716-62-5 represents a key compound in the field of 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride, which has garnered significant attention in recent years for its potential applications in drug development and biomedical innovation. This molecule, characterized by its unique sulfonyl chloride functional group and azepane-1-sulfonyl moiety, is a critical building block in the design of targeted therapeutics and pharmaceutical compounds. Its structural complexity and reactivity make it a valuable candidate for exploring novel mechanisms in anti-inflammatory, antitumor, and neurological disorder research.

Recent studies published in 2023-2024 have highlighted the role of 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride in the development of covalent drug conjugates and prodrug strategies. For instance, a groundbreaking paper in Nature Biotechnology (2023) demonstrated how this compound can serve as a scaffold for site-specific modification, enabling the creation of highly selective therapeutic agents with improved bioavailability and reduced off-target effects. The sulfonyl chloride functionality of 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride allows for efficient coupling with peptide ligands or antibody fragments, which is crucial for immunoconjugate development.

One of the most promising applications of 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride is in the field of precision oncology. Researchers at the National Institutes of Health (NIH) have reported that this compound can be used to synthesize bispecific molecules that target receptor tyrosine kinases (RTKs), which are frequently dysregulated in cancer cells. The azepane-1-sulfonyl moiety provides structural stability, while the sulfonyl chloride group facilitates site-specific conjugation with payloads such as microtubule inhibitors or DNA alkylating agents. This dual functionality makes 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride a critical intermediate in the design of next-generation chemotherapy agents.

Another area of focus is the anti-inflammatory properties of 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride. A study published in Cell Reports (2024) revealed that this compound can modulate NF-κB signaling pathways by acting as a selective inhibitor of IKKβ. This mechanism is particularly relevant for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The sulfonyl chloride functionality enables covalent binding to protein kinases, which enhances the potency and selectivity of the therapeutic effect.

Additionally, 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride has shown potential in neurodegenerative disease research. A 2023 study in Science Translational Medicine explored its role in targeting amyloid-beta plaques associated with Alzheimer’s disease. The azepane-1-sulfonyl group was found to enhance cross-linking efficiency with beta-amyloid peptides, while the sulfonyl chloride group facilitated conjugation with imaging agents for early diagnosis. This dual functionality makes 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride a promising tool for drug discovery in neurodegenerative disorders.

From a synthetic chemistry perspective, the 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride molecule is highly versatile due to its sulfonyl chloride functionality. This allows for efficient coupling reactions with a wide range of nucleophiles, including amines, thiols, and carboxylic acids. The azepane-1-sulfonyl group further enhances stability and solubility, making it suitable for pharmaceutical formulations. Researchers at MIT have developed green synthesis methods to produce 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride with minimal environmental impact, which is a key consideration in sustainable drug development.

Despite its potential, the use of 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride also presents challenges. One of the main concerns is toxicity, as sulfonyl chloride groups can react with mucosal tissues in the gastrointestinal tract. To address this, prodrug strategies have been proposed, where 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride is modified to release the active compound only in the targeted tissue. This approach is particularly relevant for oral drug delivery systems, where bioavailability and patient compliance are critical factors.

Furthermore, the 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride molecule has been explored for drug delivery applications in nanomedicine. A 2024 study in Advanced Materials demonstrated its use in the synthesis of lipid nanoparticles (LNPs) for RNA-based therapeutics. The sulfonyl chloride group was found to enhance lipid integration, while the azepane-1-sulfonyl moiety improved stability in blood plasma. This makes 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride a valuable component in the development of mRNA vaccines and gene therapy vectors.

In conclusion, 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride (CAS No. 923716-62-5) is a critical compound in the field of biomedical research and pharmaceutical development. Its unique sulfonyl chloride functionality and azepane-1-sulfonyl moiety make it a versatile tool for designing targeted therapeutics, covalent drug conjugates, and prodrug strategies. Ongoing research continues to uncover new applications for this compound in cancer, inflammatory diseases, neurodegenerative disorders, and nanomedicine. As the field of precision medicine evolves, the role of 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride is likely to expand, offering new opportunities for innovative drug development and clinical translation.

For researchers and pharmaceutical scientists, understanding the chemical properties and synthetic potential of 3-(azepane-1-sulfonyl)benzene-1-sulfonyl chloride is essential for advancing drug discovery and therapeutic innovation. Continued exploration of this compound’s applications will be crucial in addressing unmet medical needs and improving patient outcomes in the coming years.